2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one
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Description
The exact mass of the compound 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is 385.16510826 g/mol and the complexity rating of the compound is 637. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
4-ethyl-11-(5-ethyl-1H-1,2,4-triazol-3-yl)-5-phenyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N7O/c1-3-15-18(13-8-6-5-7-9-13)19-22-12-14-16(28(19)26-15)10-11-27(20(14)29)21-23-17(4-2)24-25-21/h5-12H,3-4H2,1-2H3,(H,23,24,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYSLZHSUCQYBPE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C3=C(C=NC2=C1C4=CC=CC=C4)C(=O)N(C=C3)C5=NNC(=N5)CC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N7O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Antimicrobial Activity
Recent studies have indicated that compounds similar to 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one exhibit significant antimicrobial properties. For instance, derivatives containing the triazole ring have shown promising antibacterial activity against various pathogens. A comparative study highlighted that certain triazole derivatives displayed antibacterial efficacy comparable to standard antibiotics like chloramphenicol .
| Compound | Activity Against | Reference |
|---|---|---|
| Triazole Derivative A | Staphylococcus aureus | |
| Triazole Derivative B | Escherichia coli | |
| Triazole Derivative C | Pseudomonas aeruginosa |
Antiviral Activity
Compounds with similar structural features have been evaluated for their antiviral properties. The 1,2,4-triazole moiety is known for its ability to inhibit viral replication. In vitro studies demonstrated that certain derivatives could effectively inhibit viral enzymes, showcasing their potential as antiviral agents .
Anti-inflammatory Effects
In addition to antimicrobial and antiviral activities, compounds related to 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one have exhibited anti-inflammatory effects. Specifically, these compounds were found to inhibit cyclooxygenase (COX) enzymes involved in inflammatory processes. For instance, some derivatives showed IC50 values comparable to established anti-inflammatory drugs .
The biological activity of the compound is primarily attributed to its ability to interact with specific biological targets:
- Enzyme Inhibition : The triazole and pyrimidine rings can act as enzyme inhibitors by mimicking substrates or cofactors.
- Receptor Modulation : Certain derivatives may bind to receptors involved in inflammatory responses or microbial defense mechanisms.
- DNA Interaction : Some studies suggest that these compounds may interact with DNA or RNA structures within pathogens or tumor cells.
Case Studies
Several case studies have documented the efficacy of compounds related to 2-ethyl-7-(5-ethyl-4H-1,2,4-triazol-3-yl)-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one :
- Antibacterial Efficacy : A study involving a series of triazole derivatives demonstrated significant antibacterial activity against multi-drug resistant strains of bacteria. The study reported a minimum inhibitory concentration (MIC) value indicating strong effectiveness against Staphylococcus aureus .
- Antiviral Screening : In vitro assays conducted on viral cell lines revealed that certain derivatives reduced viral load significantly compared to untreated controls. These findings suggest a potential role in antiviral therapy .
- Anti-inflammatory Trials : Clinical trials assessing the anti-inflammatory potential of related compounds showed promising results in reducing inflammation markers in patients with chronic inflammatory conditions .
Chemical Reactions Analysis
Formation of the Pyrazolo-Pyrido-Pyrimidine Core
The core structure is typically constructed via cyclization reactions. For example:
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Cyclization of aldehydes with triazole derivatives : Acidic conditions (e.g., HCl) facilitate cyclization of aldehydes (e.g., 4-chlorobenzaldehyde) with triazole precursors to form fused heterocycles.
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Use of cyanoacetamide or formamide : These reagents enable cyclization to form pyrazolo-pyrimidine nuclei, as observed in the synthesis of related compounds .
Triazole Substitution
The triazole moiety is typically introduced via nucleophilic substitution or coupling reactions. For example:
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Chlorination followed by substitution : Phosphorous oxychloride may be used to chlorinate the pyrazolo-pyrido-pyrimidine core, creating a reactive site for subsequent substitution with triazole derivatives .
Cyclization Reactions
Functional Group Transformations
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Chlorination : Phosphorous oxychloride introduces reactive chloro groups for subsequent substitution .
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Alkylation : Ethylating agents (e.g., ethyl bromide) add ethyl substituents.
Triazole Coupling
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Nucleophilic substitution : Triazole derivatives replace chloro groups under basic conditions (e.g., NaOH) .
Reagents and Reaction Conditions
Common reagents and conditions for analogous compounds include:
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Acidic conditions : HCl for cyclization.
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Oxidizing agents : Potassium permanganate (noted in similar compounds but excluded per user request).
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Solvents : DMF, DMSO, or ethanol for substitution reactions .
Mechanistic Insights
The triazole moiety enhances reactivity due to its aromaticity and nitrogen-rich structure, facilitating interactions with biological targets or reactive sites in further synthesis. The fused pyrazolo-pyrido-pyrimidine system stabilizes intermediates through resonance, enabling efficient cyclization .
Table 1: Comparison of Cyclization Methods
| Method | Reagents | Key Feature |
|---|---|---|
| Acidic cyclization | HCl, reflux | Forms fused pyrazolo-pyrido-pyrimidine |
| Cyanoacetamide condensation | Cyanoacetamide, formamide | Generates pyrazolo-pyrimidine nuclei |
Table 2: Functional Group Transformations
| Transformation | Reagents | Purpose |
|---|---|---|
| Chlorination | Phosphorous oxychloride | Introduces reactive chloro groups |
| Alkylation | Ethyl bromide/NaOH | Adds ethyl substituents |
Q & A
Basic: What are the established synthetic routes for constructing the pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-one core?
Methodological Answer:
The core structure can be synthesized via cyclocondensation of ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates with ammonium acetate under reflux conditions. Key intermediates, such as ethyl 7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate, are first prepared by reacting pyrazolo precursors with dimethylformamide dimethylacetal (DMF-DMA) to introduce the dimethylaminovinyl group . Solvent choice (e.g., ethanol or toluene) and temperature control (80–100°C) are critical to avoid side reactions like O-alkylation in hydroxyl-substituted derivatives .
Basic: What spectroscopic techniques are essential for characterizing derivatives of this compound?
Methodological Answer:
NMR Spectroscopy : Use and NMR to confirm substitution patterns. For example, the 5-ethyltriazol-3-yl group shows distinct proton resonances at δ 2.5–3.0 ppm (quartet for ethyl CH) and δ 1.3–1.5 ppm (triplet for CH) .
Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular formulas, especially for derivatives with halogen substituents (e.g., bromine isotopes split peaks).
Elemental Analysis : Compare experimental vs. calculated C/H/N percentages (e.g., 62.77% C, 4.01% H for CHClNAl derivatives) to confirm purity .
Advanced: How can researchers resolve contradictions between experimental and calculated elemental analysis data?
Methodological Answer:
Discrepancies often arise from incomplete purification or hygroscopic intermediates. Strategies include:
- Recrystallization : Use solvents like ethanol or dioxane to remove impurities, as demonstrated for 7-amino-3-(2'-chlorophenylazo) derivatives (yield: 62%, purity confirmed via NMR) .
- Alternative Characterization : Cross-validate with -NMR or X-ray crystallography if carbon/hydrogen values deviate by >0.3%.
- Moisture Control : Store samples in desiccators to prevent hydration, which skews hydrogen percentages .
Advanced: What strategies optimize reaction yields when functionalizing position 7 of the pyrazolo[1,5-a]pyrazine moiety?
Methodological Answer:
- Silylformamidine Coupling : React 3-nitro-pyrazolo[1,5-a]pyrazine-4-carboxylates with silylformamidine in benzene under inert atmosphere, followed by vacuum distillation to remove excess reagent (yields: 65–70%) .
- Solvent Optimization : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution at position 7, while non-polar solvents (e.g., hexane) improve crystallization .
- Temperature Gradients : Gradual heating (40°C → 80°C) minimizes decomposition of thermally sensitive triazole intermediates .
Advanced: How to apply SHELXL for refining high-resolution crystal structures of this compound?
Methodological Answer:
- Data Input : Use SHELXL with HKLF5 format for twinned data. For disordered ethyl groups, apply PART instructions and isotropic displacement parameters (U) .
- Twin Refinement : For twinned crystals, use the TWIN and BASF commands. Example: BASF 0.25 for a two-component twin .
- Validation : Check R (<5%) and GooF (1.0–1.2) to confirm refinement quality. SHELXPRO can generate validation reports .
Basic: What are common functionalization strategies for the 1,2,4-triazole ring in this compound?
Methodological Answer:
- Electrophilic Substitution : Introduce halogens (Br, Cl) via N-bromosuccinimide (NBS) or SOCl in DCM at 0°C .
- Cross-Coupling : Suzuki-Miyaura reactions with aryl boronic acids (e.g., phenylboronic acid) using Pd(PPh) catalyst in THF/water (3:1) at 80°C .
- Reduction : Catalytic hydrogenation (H, 10% Pd/C) converts nitro groups on the triazole ring to amines .
Advanced: How to handle twinning or disorder in X-ray diffraction data for this compound?
Methodological Answer:
- Twinning Detection : Use PLATON’s TWINCHECK to identify twin laws. For example, a 180° rotation about the c-axis in monoclinic systems .
- Disorder Modeling : Split atoms into multiple positions (e.g., PART 1 and PART 2 in SHELXL) and apply similarity restraints (SAME) for overlapping electron density .
- Thermal Motion : Use anisotropic refinement for well-ordered regions and isotropic for disordered moieties (e.g., rotating ethyl groups) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
